Cas no 925146-07-2 (1-(2-Fluorobenzyl)-5-methyl-1H-pyrazol-3-amine)

• Product Name: 1-(2-Fluorobenzyl)-5-methyl-1H-pyrazol-3-amine
• CAS No: 925146-07-2
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• MDL: MFCD04969964
• CID: 1070650
• PubChem ID: 6485378
• Update Time: 2025-04-20

1-(2-Fluorobenzyl)-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluorobenzyl)-5-methyl-1H-pyrazol-3-amine
• 1-(2-fluorobenzyl)-5-methyl-1H-pyrazol-3-amine(SALTDATA: FREE)
• 1-(2-Fluoro-benzyl)-5-methyl-1H-pyrazol-3-ylamine
• EN300-229693
• 1-[(2-fluorophenyl)methyl]-5-methylpyrazol-3-amine
• FT-0729266
• CS-0240689
• 1-[(2-fluorophenyl)methyl]-5-methyl-1H-pyrazol-3-amine
• 1-(2-fluoro-benzyl)-5-methyl-1 h-pyrazol-3-ylamine
• 925146-07-2
• LS-01291
• SCHEMBL19086952
• DTXSID70424512
• AKOS000302475
• BRD-K44973681-001-01-5
• MFCD04969964
• ALBB-003657
• DB-017127
• STK313215
• 1-[(2-fluorophenyl)methyl]-5-methyl-pyrazol-3-amine
• G27631

• MDL： MFCD04969964
• Inchi： 1S/C11H12FN3/c1-8-6-11(13)14-15(8)7-9-4-2-3-5-10(9)12/h2-6H,7H2,1H3,(H2,13,14)
• InChI Key： MHUPNZMCYJMVIC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1C(C)=CC(N)=N1

Computed Properties

• Exact Mass: 205.10152556g/mol
• Monoisotopic Mass: 205.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes